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Compound of Interest

Compound Name: Taurolidine-D6

Cat. No.: B15554410 Get Quote

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and

drug development professionals handling Taurolidine-D6. The following procedures are

designed to ensure the safe handling, storage, and disposal of this compound, thereby

minimizing risks and ensuring laboratory compliance. For the purposes of handling and safety,

the protocols for Taurolidine-D6 should be considered the same as those for its non-

deuterated counterpart, Taurolidine, with additional precautions for maintaining isotopic

integrity.

Physical and Chemical Properties
Taurolidine is a white to off-white, odorless crystalline powder. It is sparingly soluble in water

and ethanol, and freely soluble in N,N-dimethylformamide at 60°C[1][2].

Property Value

Molecular Formula C7H10D6N4O4S2

Molecular Weight 290.40 g/mol (approx.)

Melting Point 156°C[3]

Boiling Point 471.2 ± 55.0 °C at 760 mmHg[3]

Flash Point 238.8 ± 31.5 °C[3]

Solubility in DMSO ≤ 10mg/ml
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Hazard Identification and Personal Protective Equipment
(PPE)
Some safety data sheets (SDS) classify Taurolidine as not a hazardous substance, while others

indicate it may cause skin, eye, and respiratory irritation. Therefore, it is prudent to handle it

with care, assuming it to be a potentially hazardous compound. The following PPE is

mandatory when handling Taurolidine-D6:

PPE Category Specification Rationale

Hand Protection Nitrile rubber gloves

Provides chemical resistance.

A minimum thickness of 0.11

mm is recommended, with a

breakthrough time of

approximately 480 minutes.

Gloves should be inspected

before use and disposed of

immediately if contaminated.

Eye Protection
Chemical safety goggles or a

face shield

Protects eyes from splashes or

dust.

Skin and Body Protection Laboratory coat

Prevents contamination of

personal clothing and skin

contact.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood

Minimizes inhalation of dust or

aerosols.

Operational Plan: Step-by-Step Handling
Procedures
To ensure both safety and the isotopic integrity of Taurolidine-D6, the following step-by-step

procedures should be followed.

Receipt and Storage
Inspect Container: Upon receipt, visually inspect the container for any damage or leaks.
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Inert Atmosphere: Due to the susceptibility of deuterated compounds to isotopic exchange

with atmospheric moisture, it is crucial to store Taurolidine-D6 under a dry, inert atmosphere

such as argon or nitrogen.

Temperature Control: For long-term storage, keep the compound in a tightly sealed container

at -20°C or -80°C in a desiccator to protect from moisture.

Labeling: Ensure the container is clearly labeled with the chemical name, "HAZARDOUS

WASTE" if designated as such by your institution, and any other required institutional

information.

Preparation and Use
Equilibration: Before opening, allow the container to equilibrate to room temperature to

prevent condensation of atmospheric moisture, which could lead to isotopic dilution.

Weighing and Handling: Conduct all weighing and handling of the solid compound in a

chemical fume hood to avoid inhalation of dust.

Solution Preparation: When preparing solutions, use high-purity aprotic solvents to prevent

deuterium-hydrogen exchange. If warming is required to dissolve the compound, do so

gently (e.g., 37°C) and consider using an ultrasonic bath.

Avoid Contamination: Use clean, dedicated spatulas and glassware.

Experimental Workflow Diagram
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Caption: Workflow for the safe handling of Taurolidine-D6.
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Disposal Plan
Proper disposal of Taurolidine-D6 and associated waste is critical to ensure environmental

safety and regulatory compliance.

Waste Segregation and Collection
Solid Waste:

Place contaminated PPE (gloves, lab coats), weighing papers, and any solid residue into a

designated, leak-proof hazardous waste container.

This container should be clearly labeled as "Hazardous Waste" and specify "Taurolidine-
D6 contaminated debris".

Liquid Waste:

Collect all solutions containing Taurolidine-D6 in a separate, compatible, and clearly

labeled hazardous waste container.

Do not mix with other waste streams. The container must have a secure, tight-fitting lid.

Sharps Waste:

Any needles or other sharps contaminated with Taurolidine-D6 should be disposed of in a

designated sharps container.

Storage and Disposal of Waste
Storage: Store waste containers in a designated and well-ventilated satellite accumulation

area, away from incompatible materials.

Disposal: Do not dispose of Taurolidine-D6 down the drain or in regular trash. All waste

must be disposed of through your institution's Environmental Health and Safety (EHS) office

or equivalent authority. Follow all local, state, and federal regulations for hazardous waste

disposal.

Emergency Procedures
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In the event of an exposure or spill, follow these procedures immediately:

Exposure Route First-Aid Procedure

Inhalation
Move to fresh air. If breathing is difficult, seek

immediate medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and water for

at least 15 minutes. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek immediate medical

attention.

Ingestion
Do not induce vomiting. Rinse the mouth with

water and seek immediate medical attention.

Spill

For small spills, absorb the material with an inert

absorbent and place it in a sealed container for

disposal. For large spills, evacuate the area and

contact your institution's EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15554410#personal-protective-equipment-for-
handling-taurolidine-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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